Cas no 1253790-47-4 (tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate)
tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Boc-4,8-diazabicyclo[5.2.0]nonane
- tert-butyl N-[3-(methylamino)propyl]carbamate,hydrochloride
- 1-BOC-AMINO-3-METHYLAMINO-PROPANE-HCl
- B-1810
- tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate
-
- MDL: MFCD17015579
- Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-4-9-8-13-10(9)5-7-14/h9-10,13H,4-8H2,1-3H3
- InChI Key: UAPBLNAOCMMCAZ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC2C(CC1)CN2)=O
Computed Properties
- Exact Mass: 224.12900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 53.85000
- LogP: 2.51790
tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318612-1g |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 95% | 1g |
$977 | 2021-06-09 | |
| TRC | B201730-10mg |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 10mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B201730-25mg |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 25mg |
$ 374.00 | 2023-04-19 | ||
| TRC | B201730-50mg |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 50mg |
$ 574.00 | 2023-04-19 | ||
| TRC | B201730-100mg |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 100mg |
$ 821.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852916-1g |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | ≥95% | 1g |
6,989.40 | 2021-05-17 | |
| Chemenu | CM318612-1g |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 95% | 1g |
$977 | 2022-06-13 | |
| Chemenu | CM318612-100mg |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | 95% | 100mg |
$1194 | 2023-03-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B40610-250mg |
4,8-Diazabicyclo[5.2.0]nonane-4-carboxylic acid, 1,1-dimethylethyl ester... |
1253790-47-4 | 95% | 250mg |
¥5229.0 | 2022-10-09 | |
| eNovation Chemicals LLC | D691918-0.25g |
4-Boc-4,8-diazabicyclo[5.2.0]nonane |
1253790-47-4 | >95% | 0.25g |
$440 | 2024-07-20 |
tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate
tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate: A Comprehensive Overview
The compound tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate (CAS No: 1253790-47-4) is a highly specialized organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials synthesis. The bicyclic framework of this compound provides a rigid structure, which is advantageous for various chemical reactions and functionalizations.
Recent studies have highlighted the importance of tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with improved pharmacokinetic properties. The carboxylate group at the 4-position of the bicyclic system facilitates various chemical modifications, enabling the creation of derivatives with enhanced solubility and bioavailability.
The synthesis of tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate involves a multi-step process that combines principles from stereochemistry and organocatalysis. One of the most efficient methods reported in recent literature involves the use of enamine catalysis to construct the bicyclic framework. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product, which is critical for its intended applications.
In terms of physical properties, tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its rigid bicyclic structure also contributes to its mechanical strength, which has been leveraged in the development of advanced polymers and composites.
One of the most exciting developments involving this compound is its role in the creation of biodegradable materials. Scientists have successfully incorporated tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate into polymer networks that degrade under specific environmental conditions, offering a sustainable alternative to traditional plastics.
Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate with unprecedented accuracy. These studies have revealed that the compound possesses unique electronic characteristics that make it a promising candidate for use in organic electronics and optoelectronic devices.
In conclusion, tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate (CAS No: 1253790-47-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique bicyclic structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.
1253790-47-4 (tert-butyl 4,8-diazabicyclo[5.2.0]nonane-4-carboxylate) Related Products
- 1417789-49-1(tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 825601-63-6(1-Azetidinecarboxylic acid, 3-butyl-2-hexyl-, 1,1-dimethylethyl ester, (2R,3S)-)
- 1338247-64-5(N1-BOC-4-(3-(1-aMinoethyl)-azetidin-1-yl)piperidine)
- 1420852-17-0(Tert-Butyl 3-(1-(ethylamino)ethyl)azetidine-1-carboxylate)
- 1417789-72-0((1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane)
- 1250993-51-1(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 885271-67-0(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE)
- 885271-73-8(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE)
- 1251018-38-8(Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate)
- 1251020-47-9(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate)